Cas no 528867-41-6 (BENZENEBUTANOL, 4-(TRIFLUOROMETHYL)-)

• Product Name: BENZENEBUTANOL, 4-(TRIFLUOROMETHYL)-
• CAS No: 528867-41-6
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 3372573
• PubChem ID: 59384445
• Update Time: 2023-08-30

BENZENEBUTANOL, 4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEBUTANOL, 4-(TRIFLUOROMETHYL)-
• AKOS013840596
• 528867-41-6
• SCHEMBL2957360
• 4-(Trifluoromethyl)-benzenebutanol
• 4-(4-(trifluoromethyl)phenyl)butan-1-ol

• Inchi： 1S/C11H13F3O/c12-11(13,14)10-6-4-9(5-7-10)3-1-2-8-15/h4-7,15H,1-3,8H2
• SMILES： FC(C1C=CC(=CC=1)CCCCO)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų